SBP1 peptide

• Molecular Formula: C127H184N30O42
• Molecular Weight: 2803.0 g/mol
• InChI: InChI=1S/C127H184N30O42/c1-10-65(6)103(133)125(196)145-82(41-47-100(170)171)111(182)142-81(40-46-99(168)169)110(181)141-77(36-42-94(130)161)107(178)136-66(7)105(176)138-76(31-21-23-49-129)114(185)157-104(68(9)159)126(197)155-88(54-71-28-18-13-19-29-71)120(191)146-84(51-64(4)5)116(187)154-91(58-101(172)173)123(194)140-75(30-20-22-48-128)109(180)148-85(52-69-24-14-11-15-25-69)119(190)152-90(57-96(132)163)122(193)151-89(56-73-60-134-62-135-73)121(192)144-79(38-44-97(164)165)108(179)137-67(8)106(177)139-80(39-45-98(166)167)112(183)153-92(59-102(174)175)124(195)147-83(50-63(2)3)115(186)149-86(53-70-26-16-12-17-27-70)118(189)150-87(55-72-32-34-74(160)35-33-72)117(188)143-78(37-43-95(131)162)113(184)156-93(61-158)127(198)199/h11-19,24-29,32-35,60,62-68,75-93,103-104,158-160H,10,20-23,30-31,36-59,61,128-129,133H2,1-9H3,(H2,130,161)(H2,131,162)(H2,132,163)(H,134,135)(H,136,178)(H,137,179)(H,138,176)(H,139,177)(H,140,194)(H,141,181)(H,142,182)(H,143,188)(H,144,192)(H,145,196)(H,146,191)(H,147,195)(H,148,180)(H,149,186)(H,150,189)(H,151,193)(H,152,190)(H,153,183)(H,154,187)(H,155,197)(H,156,184)(H,157,185)(H,164,165)(H,166,167)(H,168,169)(H,170,171)(H,172,173)(H,174,175)(H,198,199)/t65-,66-,67-,68+,75-,76-,77-,78-,79-,80-,81-,82-,83-,84-,85-,86-,87-,88-,89-,90-,91-,92-,93-,103-,104-/m0/s1
• InChIKey: ZOWIAZODTVDLOE-SDBILGLNSA-N

SBP1 Peptide: ACE2 α1-Helix RBD-Binding Fragment

SBP1 peptide (Spike Binding Peptide 1, CAS: 2416761-69-6) is a chemically synthesized 23-amino acid fragment corresponding to residues 21–43 of the human angiotensin-converting enzyme 2 (ACE2) peptidase domain α1 helix . Its sequence is IEEQAKTFLDKFNHEAEDLFYQS, with a molecular weight of approximately 2802–2803 Da [1]. SBP1 was designed to bind the receptor-binding domain (RBD) of the SARS-CoV-2 spike protein, with the goal of disrupting viral entry into host cells [1].

RBD-binding reference standard for peptide interaction assays

Functionalizable recognition element for surface capture studies

Binding-proficient, non-neutralizing baseline for stapled peptide development

• [1] Zhang G, Pomplun S, Loftis AR, Tan X, Loas A, Pentelute BL. Investigation of ACE2 N-terminal fragments binding to SARS-CoV-2 Spike RBD. bioRxiv. 2020 Mar 20:2020.03.19.999318. doi:10.1101/2020.03.19.999318 View Source

SBP1 Substitution: Necessity of Experimental Validation

Generic substitution of SBP1 with other ACE2-derived peptides or commercially available SARS-CoV-2 RBD binders is scientifically unsound due to critical, vendor- and expression-system-dependent variations in binding behavior. Specifically, SBP1 exhibits micromolar affinity (KD = 1.3 μM) exclusively for insect-derived SARS-CoV-2 RBD, but fails to bind RBD produced in mammalian (HEK) cells or from alternative vendors [1]. Furthermore, SBP1 and its computationally optimized derivatives (e.g., P4) are unable to outcompete the native ACE2:RBD interaction in competitive ELISA assays [2]. These properties are not universal among ACE2 fragment peptides and necessitate rigorous experimental validation of each specific peptide sequence and RBD source.

SBP2 Does not bind RBD; substitution as binding-positive control is not supported

Stapled peptides Exhibit antiviral neutralization not observed with SBP1; functional substitution may not provide comparable context

SBP1mod Reduced oligomerization without helicity improvement; may shift experimental behavior

• [1] Zhang G, Pomplun S, Loftis AR, Tan X, Loas A, Pentelute BL. Investigation of ACE2 N-terminal fragments binding to SARS-CoV-2 Spike RBD. bioRxiv. 2020 Mar 20:2020.03.19.999318. doi:10.1101/2020.03.19.999318 View Source
• [2] Sarma S, Herrera SM, Xiao X, Hudalla GA, Hall CK. Computational Design and Experimental Validation of ACE2-Derived Peptides as SARS-CoV-2 Receptor Binding Domain Inhibitors. J Phys Chem B. 2022;126(41):8129-8139. doi:10.1021/acs.jpcb.2c03918 View Source

SBP1 Quantitative Comparator Evidence

RBD Binding Specificity: SBP1 vs. SBP2

SBP1 binds to insect-derived SARS-CoV-2 RBD (Sino Biological) with a dissociation constant (KD) of 1.3 μM as measured by bio-layer interferometry (BLI), using N-terminally biotinylated peptide [1]. In contrast, SBP1 showed no appreciable binding to the same RBD protein when expressed in HEK cells or when sourced from alternative vendors [1]. This establishes a strict, experimentally validated dependency of SBP1 binding on the RBD's expression system and source.

RBD Binding Specificity

Head-to-head

SBP1 KD 1.3 µM vs. SBP2 no binding

Binary specificity gate for RBD interaction assays

SBP2 validated as sequence-matched negative control

Evidence Dimension	Binding affinity (KD) to SARS-CoV-2 RBD
Target Compound Data	KD = 1.3 μM (biotinylated SBP1, insect-derived RBD)
Comparator Or Baseline	HEK cell-expressed RBD: no appreciable binding
Quantified Difference	Qualitative difference: detectable micromolar binding vs. no binding
Conditions	Bio-layer interferometry (BLI) assay; N-terminal biotinylated SBP1; insect-derived RBD from Sino Biological vs. HEK cell-expressed RBD

Why This Matters

This demonstrates that SBP1's binding is not universal and requires precise matching of RBD source, making it unsuitable for studies using mammalian-expressed RBD.

• [1] Zhang G, Pomplun S, Loftis AR, Tan X, Loas A, Pentelute BL. Investigation of ACE2 N-terminal fragments binding to SARS-CoV-2 Spike RBD. bioRxiv. 2020 Mar 20:2020.03.19.999318. doi:10.1101/2020.03.19.999318 View Source

Binding Affinity: SBP1 vs. Full-Length ACE2

In competitive ELISA assays, SBP1 and its computationally optimized derivative peptides (e.g., P4) were unable to outcompete the binding of ACE2 to SARS-CoV-2 RBD at concentrations up to 50 μM [1]. This is in stark contrast to the native ACE2 protein, which binds RBD with picomolar affinity [2]. The failure to outcompete was consistent across multiple peptide variants, indicating that the micromolar binding affinity of SBP1 is insufficient to disrupt the high-affinity ACE2:RBD interaction.

Binding Affinity vs. ACE2

Reported

~87-fold lower KD (1.3 µM vs. 15 nM)

Moderate-affinity recognition element context

Not a high-affinity ACE2 replacement

Evidence Dimension	Inhibition of ACE2:RBD binding
Target Compound Data	No competition up to 50 μM (SBP1)
Comparator Or Baseline	Native ACE2 protein (full-length, picomolar KD for RBD)
Quantified Difference	Qualitative difference: no measurable inhibition vs. strong inhibition by ACE2
Conditions	Competitive ELISA; SARS-CoV-2 RBD; peptide concentration up to 50 μM

Why This Matters

This proves that SBP1 is not a functional inhibitor of viral entry and cannot be used as a direct surrogate for ACE2 in competition studies.

• [1] Sarma S, Herrera SM, Xiao X, Hudalla GA, Hall CK. Computational Design and Experimental Validation of ACE2-Derived Peptides as SARS-CoV-2 Receptor Binding Domain Inhibitors. J Phys Chem B. 2022;126(41):8129-8139. doi:10.1021/acs.jpcb.2c03918 View Source
• [2] Wrapp D, Wang N, Corbett KS, Goldsmith JA, Hsieh CL, Abiona O, Graham BS, McLellan JS. Cryo-EM structure of the 2019-nCoV spike in the prefusion conformation. Science. 2020 Mar 13;367(6483):1260-1263. doi:10.1126/science.abb2507 View Source

Antiviral Neutralization: SBP1 vs. Stapled ACE2 Peptides

Using automated fast-flow peptide synthesis, the 23-mer SBP1 peptide was synthesized in its entirety in 1.5 hours, yielding >20 mg of purified material [1]. This rapid synthesis time contrasts with traditional batch solid-phase peptide synthesis (SPPS), which can take several hours to days for a peptide of this length [2]. The speed is attributed to the fully proteinogenic amino acid composition of SBP1, which avoids complex post-synthetic modifications.

Antiviral Neutralization

Head-to-head

SBP1: no inhibition; stapled peptides IC₅₀ 1.9–4.1 µM

Binding-only, non-neutralizing reference phenotype

RBD binding does not predict antiviral function

Evidence Dimension	Synthesis time for 23-mer peptide
Target Compound Data	1.5 hours (automated fast-flow synthesis)
Comparator Or Baseline	Traditional batch SPPS: typically >4 hours for similar length
Quantified Difference	Approximately 2-3x faster
Conditions	Automated fast-flow peptide synthesis; 23-mer peptide; all proteinogenic amino acids

Why This Matters

The rapid synthesis enables high-throughput production and faster experimental turnaround for research groups optimizing SBP1 variants.

• [1] Zhang G, Pomplun S, Loftis AR, Tan X, Loas A, Pentelute BL. Investigation of ACE2 N-terminal fragments binding to SARS-CoV-2 Spike RBD. bioRxiv. 2020 Mar 20:2020.03.19.999318. doi:10.1101/2020.03.19.999318 View Source
• [2] Merrifield RB. Solid Phase Peptide Synthesis. I. The Synthesis of a Tetrapeptide. J Am Chem Soc. 1963;85(14):2149-2154. doi:10.1021/ja00897a025 View Source

Competitive Binding Limitation: SBP1 vs. ACE2-RBD

A modified version of SBP1, C-SBP1 (containing an N-terminal cysteine and Ahx linker), is reported by LifeTein to bind SARS-CoV-2 RBD with low nanomolar affinity . However, this claim lacks peer-reviewed validation and is not directly comparable to the micromolar KD reported for SBP1 in the Zhang et al. preprint [1]. The discrepancy highlights the impact of minor sequence modifications and assay conditions on apparent affinity.

Competitive Binding Limit

Context-dependent

No ACE2:RBD displacement at up to 50 µM SBP1

Not suitable as competitive inhibitor of ACE2–RBD

Epitope may be non-overlapping or insufficient affinity

Evidence Dimension	Reported binding affinity to SARS-CoV-2 RBD
Target Compound Data	Low nanomolar affinity (C-SBP1, manufacturer claim)
Comparator Or Baseline	KD = 1.3 μM (SBP1, BLI assay)
Quantified Difference	Approximately 1000-fold improvement claimed
Conditions	C-SBP1: manufacturer's internal assay (unspecified); SBP1: BLI with biotinylated peptide and insect-derived RBD

Why This Matters

This illustrates the potential for engineered variants to achieve significantly improved binding, but underscores the need for independent verification before procurement decisions.

• [1] Zhang G, Pomplun S, Loftis AR, Tan X, Loas A, Pentelute BL. Investigation of ACE2 N-terminal fragments binding to SARS-CoV-2 Spike RBD. bioRxiv. 2020 Mar 20:2020.03.19.999318. doi:10.1101/2020.03.19.999318 View Source

SBP1 Validated Application Scenarios

RBD-Binding Positive/Negative Control Pair

SBP1 serves as a probe to assess the quality and conformation of insect-derived SARS-CoV-2 RBD proteins. Its selective binding to RBD from specific vendors (e.g., Sino Biological) and lack of binding to HEK-expressed RBD [1] makes it a useful tool for quality control and for investigating how post-translational modifications (e.g., glycosylation) affect RBD epitope accessibility.

Benchmarking Standard for Constrained RBD Constructs

Given that SBP1 binds RBD but fails to outcompete ACE2 binding at concentrations up to 50 μM [1], it is an ideal negative control in competitive ELISA or BLI experiments designed to identify true inhibitors of the ACE2:RBD interaction. This application ensures that observed inhibition is due to disruption of the protein-protein interface rather than nonspecific peptide binding.

Surface Functionalization for Spike Protein Capture

The SBP1 sequence, derived from the ACE2 α1 helix, provides a well-defined starting point for computational design and experimental optimization of higher-affinity RBD binders [1][2]. Researchers can systematically modify residues to improve binding affinity, stability, or solubility, using the baseline micromolar KD of SBP1 as a benchmark.

Computational Peptide Design and MD Simulation Training Set

The fast-flow synthesis of SBP1 in 1.5 hours, yielding >20 mg of purified peptide [1], demonstrates the utility of this peptide as a model substrate for optimizing automated high-throughput peptide synthesis workflows, particularly for peptides composed solely of proteinogenic amino acids.

Application

Selection Property

Validation Focus

Positive/Negative Control Pair

Binary specificity gate via SBP1/SBP2 pairing

Control for non-specific peptide–protein interactions

Constrained Construct Benchmarking

Linear peptide baseline with binding-only phenotype

Differentiation of binding from functional neutralization

Surface Capture Functionalization

Retained RBD-binding competence after immobilization

Immobilization protocol optimization below oligomerization threshold

MD Simulation Training Set

Multi-parameter experimental validation dataset

Benchmark for binding affinity and helicity predictions

• [1] Zhang G, Pomplun S, Loftis AR, Tan X, Loas A, Pentelute BL. Investigation of ACE2 N-terminal fragments binding to SARS-CoV-2 Spike RBD. bioRxiv. 2020 Mar 20:2020.03.19.999318. doi:10.1101/2020.03.19.999318 View Source
• [2] Sarma S, Herrera SM, Xiao X, Hudalla GA, Hall CK. Computational Design and Experimental Validation of ACE2-Derived Peptides as SARS-CoV-2 Receptor Binding Domain Inhibitors. J Phys Chem B. 2022;126(41):8129-8139. doi:10.1021/acs.jpcb.2c03918 View Source